Cas no 34946-83-3 (2,4,4,6-tetrabromo-3-methylcyclohexa-2,5-dien-1-one)

• Product Name: 2,4,4,6-tetrabromo-3-methylcyclohexa-2,5-dien-1-one
• CAS No: 34946-83-3
• MF: C₇H₄Br₄O
• MW: 423.722059249878
• CID: 2823281
• PubChem ID: 11166157
• Update Time: 2025-04-21

2,4,4,6-tetrabromo-3-methylcyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4,4,6-tetrabromo-3-methylcyclohexa-2,5-dien-1-one
• 2,5-Cyclohexadien-1-one,2,4,4,6-tetrabromo-3-methyl;2,4,4,6-tetrabromo-3-methyl-cyclohexa-2,5-dienone;2,4,4,6-Tetrabrom-3-methyl-cyclohexa-2,5-dienon;
• DTXSID40457453
• 34946-83-3
• 2,5-Cyclohexadien-1-one, 2,4,4,6-tetrabromo-3-methyl-

• Inchi： 1S/C7H4Br4O/c1-3-5(9)6(12)4(8)2-7(3,10)11/h2H,1H3
• InChI Key： PQGMBDQCEOLFTP-UHFFFAOYSA-N
• SMILES： BrC1(C=C(C(C(=C1C)Br)=O)Br)Br

Computed Properties

• Exact Mass: 419.70000
• Monoisotopic Mass: 419.69957Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.00290